3-(Cyclohexylmethoxy)-5-(methylsulfanyl)-1,2-thiazole-4-carboxamide

• CAS No.: 651305-72-5
• Molecular Formula: C12H18N2O2S2
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 3-(cyclohexylmethoxy)-5-methylsulfanyl-1,2-thiazole-4-carboxamide
• InChI: InChI=1S/C12H18N2O2S2/c1-17-12-9(10(13)15)11(14-18-12)16-7-8-5-3-2-4-6-8/h8H,2-7H2,1H3,(H2,13,15)
• InChI Key: HQXHBBYWSRNCJZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=NS1)OCC2CCCCC2)C(=O)N

Description

3-(Cyclohexylmethoxy)-5-(methylsulfanyl)-1,2-thiazole-4-carboxamide is a useful research compound. Its molecular formula is C12H18N2O2S2 and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Cyclohexylmethoxy-5-methylsulfanyl-isothiazole-4-carbonitrile (3) (6.3 g, 23.5 mmol) is dissolved in conc. sulfuric acid (31.5 mL) and stirred at room temperature for 24 hrs. Ice was added and the resulting suspension was filtered and washed with water and then washed with 1N NaOH. The solids were dried in vacuo to obtain crude 3-cyclohexylmethoxy-5-methylsulfanyl-isothiazole-4-carboxylic acid amide (4, 8.7 g). This solid is slurried in acetic acid (37 mL) and acetic anhydride (37 mL). Hydrogen peroxide (30%, 18.5 mL) is then added and the reaction is stirred at room temperature for 18 hours. More hydrogen peroxide (30%, 18.5 mL) is then added and the reaction is stirred at room temperature for 3 days. Water is then added and the suspension is filtered and the solids are further dried in vacuo to provide 5 (5.06 g, 62%). 1H NMR (d6 DMSO): δ 7.97 (1H, s), 7.87 (1H, s), 4.14 (2H, d, J=6.0 Hz), 3.54 (3H, s), 1.59–1.78 (6H, m), 1.09–1.25 (3H, m), 0.94–1.03 (2H, m); LRMS (M+): 318.9.